(E)-N-(2-(2-(4-methoxybenzylidene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-[(4-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H24N4O5S/c1-30-18-8-4-16(5-9-18)14-23-24-20(26)15-22-21(27)17-6-10-19(11-7-17)31(28,29)25-12-2-3-13-25/h4-11,14H,2-3,12-13,15H2,1H3,(H,22,27)(H,24,26)/b23-14+
• InChI Key: NXLQKCGFFUFXAG-OEAKJJBVSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C21H24N4O5S
• Molecular Weight: 444.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s atomic arrangement, bond lengths and angles, and molecular mass.

Chemical Reactions Analysis

Chemical reactions analysis would involve studying the reactions that the compound can undergo. This could include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and reactivity. Techniques such as thermal analysis, solubility tests, and reactivity tests could be used.

Mechanism of Action

If the compound has biological activity, the mechanism of action would describe how the compound interacts with biological systems. This could involve binding to specific proteins, inhibiting certain pathways, or other biochemical interactions.

Safety and Hazards

Safety and hazards analysis would involve understanding the risks associated with handling the compound. This could include toxicity, flammability, environmental impact, and precautions for safe handling and storage.